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Compound of Interest

Compound Name: (-)-Pinene

Cat. No.: B8432373

This guide provides a comprehensive overview of (-)-Pinene, a naturally occurring bicyclic
monoterpene. It is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis. This document details its chemical identity, physical
properties, and a key synthetic transformation.

Core Identification

(-)-Pinene, a prominent enantiomer of alpha-pinene, is a vital chiral starting material in
asymmetric synthesis and is found in the essential oils of many coniferous trees.

o |[UPAC Name: (1S,5S)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene[1]
e CAS Number: 7785-26-4[1]

Physicochemical Data

The following table summarizes the key physical and chemical properties of (-)-a-Pinene.
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Property Value Units

Molecular Formula CioH1e

Molar Mass 136.23 g-mol—1t
Appearance Clear, colorless liquid

Density 0.858 g/mL (at 20 °C)[2]
Melting Point -62.80 °C[2]

Boiling Point 155 °C[2]

N . _ -35° to -51.28° (neat, 20°C,
Specific Optical Rotation degrees
589 nm)[1][3]

Experimental Protocol: Oxidation of (-)-a-Pinene to
(-)-Verbenone

This protocol details a two-step synthesis for the oxidation of (-)-a-Pinene to (-)-Verbenone, a
valuable intermediate in the synthesis of various natural products and pharmaceuticals. The
procedure is adapted from the synthesis of the corresponding enantiomer.

Part 1: Synthesis of an Intermediate Acetate Mixture

e In a 1000-mL Morton flask equipped with a mechanical stirrer, condenser, internal
thermometer, and a gas inlet, combine 25.0 g (0.183 mol) of (-)-a-Pinene and 350 mL of dry
benzene.

e Warm the mixture to 65°C using a heating mantle.

e Over a 20-minute period, add 77.8 g (0.175 mol) of lead tetraacetate to the flask via Gooch
tubing.

 After the addition is complete, stir the mixture at 65°C for an additional 30 minutes.

o Cool the reaction mixture to room temperature and filter it through a pad of Celite to remove
the lead oxide precipitate.
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» Wash the filter cake with benzene.
» Concentrate the filtrate by rotary evaporation to yield the crude acetate mixture.
Part 2: Hydrolysis and Oxidation to (-)-Verbenone

» Dissolve the crude acetate from Part 1 in 200 mL of methanol and add 10 g of potassium
carbonate.

 Stir the mixture at room temperature for 4 hours.
* Remove the methanol by rotary evaporation.
o Dissolve the residue in ether, and wash the ether solution with water and then brine.

o Dry the ether solution over anhydrous magnesium sulfate, filter, and evaporate the solvent to
yield a mixture of alcohols.

o Dissolve the alcohol mixture in 300 mL of ether in a 1000-mL round-bottomed flask and cool
to 0°C.

e Prepare a solution of 27.5 g (0.092 mol) of sodium dichromate dihydrate in 100 mL of water
and 10.2 mL of concentrated sulfuric acid. Add this solution to the alcohol mixture over 30
minutes, maintaining the temperature at 0°C.

 Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir
overnight.

¢ Dilute the reaction with 200 mL of water and transfer to a separatory funnel.
o Separate the layers and extract the aqueous phase three times with 200 mL of ether.

o Combine the organic layers and wash with saturated sodium bicarbonate solution and then
brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate by rotary
evaporation to yield (-)-Verbenone.
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Visualized Synthesis Pathway

The following diagram illustrates the two-step synthesis of (-)-Verbenone from (-)-a-Pinene.

Step 2: Hydrolysis & Oxidation
Step 1: Acetoxylation

) olysis 1. K2COs3, MeOH
Pb(OAc)s, Benzene, 65°C | Acetate | | Alcohols 2. Na:Cr207, H2SOs, Ether

Click to download full resolution via product page

Caption: Synthesis of (-)-Verbenone from (-)-a-Pinene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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